![molecular formula C7H4BrClO B108613 3-Bromobenzoyl chloride CAS No. 1711-09-7](/img/structure/B108613.png)
3-Bromobenzoyl chloride
Overview
Description
3-Bromobenzoyl chloride, also known as this compound or this compound, is an organobromine compound that is widely used in organic synthesis. It is a colorless, volatile liquid, and is a common reagent in organic chemistry. It is used in the synthesis of a variety of compounds, including pharmaceuticals, dyes, fragrances, and agrochemicals. It is also used in the synthesis of polymers and other materials.
Scientific Research Applications
Synthesis of Antibacterial and Antifungal Agents : Ahmmed et al. (2022) synthesized a series of methyl β-d-galactopyranoside derivatives using 3-bromobenzoyl chloride. These derivatives demonstrated promising antibacterial and antifungal activities, as indicated by their inhibition of fungal mycelial growth and minimum inhibitory concentration experiments. Molecular docking studies further identified these derivatives as potential drug candidates for microbial pathogens (Ahmmed et al., 2022).
Organic Synthesis of Imide Derivatives : Desmond et al. (2020) synthesized acyclic meta-bromo substituted imide derivatives from this compound, which was a crucial reagent in their standard condensation reaction conditions. The study highlights the role of this compound in facilitating specific organic synthesis processes (Desmond et al., 2020).
Catalytic Applications in Chemical Reactions : Yen et al. (2007) discussed the use of this compound in the formation of Pd(II) complexes with N,S-heterocyclic carbene ligands. These complexes exhibited high activity toward Suzuki-Miyaura coupling of aryl bromides and activated aryl chlorides, demonstrating the utility of this compound in catalysis (Yen et al., 2007).
Heterocyclic Synthesis : Mohareb et al. (1990) reported a novel synthesis method using o-hydroxy-α-bromoacetophenone, where this compound played a key role. This study highlights its application in the synthesis of heterocyclic compounds (Mohareb et al., 1990).
Insecticidal and Fungicidal Activities : Zhu et al. (2014) synthesized novel 3-bromo-1-(3-chloropyridin-2-yl)-N-hydroxy-N-aryl-1H-pyrazole-5-carboxamides using pyrazole carbonyl chloride, which includes this compound. These compounds were evaluated for insecticidal and fungicidal activities, showcasing the chemical's potential in agrochemical research (Zhu et al., 2014).
Cellulose Derivative Synthesis : El Hamdaoui et al. (2015) utilized this compound in the synthesis of cellulose derivatives. They investigated the effects of reaction conditions on the degree of substitution of cellulose p-bromobenzoate, an important aspect in material science (El Hamdaoui et al., 2015).
Safety and Hazards
3-Bromobenzoyl chloride is classified as a hazardous substance. It causes severe skin burns and eye damage and may cause respiratory irritation . Safety measures include avoiding breathing its dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, and using it only outdoors or in a well-ventilated area .
Mechanism of Action
Target of Action
3-Bromobenzoyl chloride is a versatile reagent used in organic synthesis. It is primarily used as an acylating agent, reacting with various nucleophiles such as amines, alcohols, and carboxylic acids . The primary targets of this compound are therefore these nucleophilic functional groups present in organic compounds.
Mode of Action
The mode of action of this compound involves the formation of an acyl bond with its target. The chlorine atom in the molecule is a good leaving group, which makes the carbonyl carbon highly electrophilic. When a nucleophile, such as an amine or alcohol, encounters this compound, it donates a pair of electrons to the carbonyl carbon, leading to the formation of a new bond. Concurrently, the chlorine atom is expelled, resulting in the formation of a new acylated compound .
Biochemical Pathways
This compound is primarily used in laboratory settings for the synthesis of various organic compoundsIn synthetic processes, it can be used to modify biomolecules and create new compounds with altered properties .
Pharmacokinetics
Its bioavailability, distribution, metabolism, and excretion would depend on the specific conditions of exposure .
Result of Action
The primary result of the action of this compound is the formation of a new compound through acylation. This can lead to significant changes in the properties of the target molecule, including its reactivity, polarity, and biological activity .
Action Environment
The action of this compound is highly dependent on the environmental conditions. It is sensitive to moisture and can readily hydrolyze in the presence of water . Therefore, reactions involving this compound are typically carried out under anhydrous conditions. The reaction rate can be influenced by temperature, solvent, and the presence of a base .
Biochemical Analysis
Biochemical Properties
It is known to be used in the synthesis of other compounds, suggesting that it may interact with various enzymes, proteins, and other biomolecules in these processes .
Molecular Mechanism
It is known to be used in the synthesis of other compounds, which suggests that it may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
properties
IUPAC Name |
3-bromobenzoyl chloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrClO/c8-6-3-1-2-5(4-6)7(9)10/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBOOZQFGWNZNQE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)C(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrClO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0061907 | |
Record name | Benzoyl chloride, 3-bromo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0061907 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.46 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1711-09-7 | |
Record name | 3-Bromobenzoyl chloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1711-09-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzoyl chloride, 3-bromo- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001711097 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-Bromobenzoyl chloride | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=100315 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Benzoyl chloride, 3-bromo- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Benzoyl chloride, 3-bromo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0061907 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-bromobenzoyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.015.435 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of 3-Bromobenzoyl chloride in synthesizing biologically active compounds?
A1: this compound serves as a key building block in synthesizing various derivatives, particularly of methyl β-d-galactopyranoside (β-MGP). [] This compound acts as an acylating agent, reacting with β-MGP to yield 6-O-substituted products. These products are further modified to generate a library of 2,3,4-tri-O-acyl derivatives with diverse aliphatic and aromatic substituents. [] This synthetic strategy highlights the utility of this compound in creating structurally diverse molecules for biological evaluation.
Q2: How does the structure of this compound-derived compounds relate to their biological activity?
A2: Research indicates a strong structure-activity relationship within the synthesized β-MGP derivatives. [] For instance, incorporating a lauroyl group (CH3(CH2)10CO-) within the derivative structure significantly enhances antifungal and antibacterial activities. [] This suggests that the presence of specific functional groups introduced via this compound significantly influences the biological profiles of the final compounds.
Q3: How is computational chemistry employed in understanding the behavior of this compound derivatives?
A3: Computational studies play a crucial role in evaluating this compound derivatives. Density Functional Theory (DFT) calculations are employed to determine chemical descriptors and thermodynamic properties of the synthesized compounds. [] Furthermore, molecular docking simulations against bacterial and fungal drug targets provide insights into potential binding modes and interactions. [] These computational approaches aid in identifying promising drug candidates and understanding their potential mechanisms of action.
Q4: Beyond its use in synthesizing bioactive compounds, are there other applications of this compound?
A4: Yes, this compound is also utilized in synthesizing acyclic imides. [] For example, it reacts with 2-aminopyridine or 2-aminopyrimidine to produce meta-bromo substituted imide derivatives. [] This highlights the versatility of this compound as a reagent in organic synthesis for creating various structural motifs with potential applications beyond drug discovery.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.